Cas no 2227875-36-5 (rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2227875-36-5
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 5786935
• PubChem ID: 96657701
• Update Time: 2025-06-07

rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1821862
• rac-(1R,2R)-2-[4-(methylsulfanyl)phenyl]cyclopropane-1-carboxylic acid
• 2227875-36-5
• rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid

• Inchi： 1S/C11H12O2S/c1-14-8-4-2-7(3-5-8)9-6-10(9)11(12)13/h2-5,9-10H,6H2,1H3,(H,12,13)/t9-,10+/m0/s1
• InChI Key： IPYTWPYVWPZKFH-VHSXEESVSA-N
• SMILES： S(C)C1C=CC(=CC=1)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 208.05580079g/mol
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.6Ų

Additional information on rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid

Professional Introduction to rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic Acid (CAS No. 2227875-36-5)

Rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid, with the CAS number 2227875-36-5, is a significant compound in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclopropane ring and a phenyl group substituted with a methylsulfanyl moiety makes it an intriguing candidate for further investigation.

The compound's stereochemistry, specifically the (1R,2R) configuration, plays a crucial role in its biological activity. Stereoisomers can exhibit vastly different pharmacological properties, making the precise identification and synthesis of this enantiomer essential for any therapeutic application. The cyclopropane ring is known for its strain, which can influence the molecule's reactivity and interactions with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The phenyl ring in rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid provides a versatile platform for further functionalization. Researchers have been exploring derivatives of this compound to identify new pharmacophores that could lead to the development of more effective therapeutic agents.

One of the most promising areas of research involving this compound is its potential as a precursor for biologically active molecules. The combination of the cyclopropane and phenyl groups offers unique electronic and steric properties that can be exploited in the design of drugs targeting various diseases. For instance, studies have shown that cyclopropane-containing compounds can interact with biological receptors in ways that traditional drug molecules cannot, potentially leading to novel therapeutic strategies.

The methylsulfanyl group attached to the phenyl ring also contributes to the compound's complexity and functionality. This moiety can participate in hydrogen bonding, dipole-dipole interactions, and other forms of molecular recognition, making it an attractive feature for drug design. Researchers are particularly interested in how this group influences the compound's solubility, bioavailability, and overall pharmacokinetic profile.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid. These improvements have not only increased the yield of the desired enantiomer but also reduced the cost of production, making it more accessible for further research. Techniques such as asymmetric synthesis and chiral resolution have been particularly valuable in achieving high enantiomeric purity.

The compound's potential applications extend beyond traditional pharmaceuticals. It has shown promise in materials science and catalysis due to its unique structural features. The cyclopropane ring's strain can be harnessed in catalytic processes, while the phenyl and methylsulfanyl groups provide additional sites for functionalization. This dual functionality makes it a valuable building block for designing novel materials with specific properties.

In conclusion, rac-(1R,2R)-2-4-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid (CAS No. 2227875-36-5) is a multifaceted compound with significant potential in both pharmaceutical and materials science research. Its unique structure, stereochemistry, and functional groups make it an attractive candidate for further investigation. As synthetic methods continue to improve and our understanding of its properties deepens, this compound is likely to play an increasingly important role in future scientific advancements.